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Compound of Interest

Compound Name: (S)-Nor-Verapamil-d6

Cat. No.: B15145003

Technical Guide: (S)-Nor-Verapamil-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and
key characteristics of (S)-Nor-Verapamil-d6, a deuterated analog of the primary active

metabolite of Verapamil. This document is intended to serve as a valuable resource for
researchers in drug metabolism, pharmacokinetics, and bioanalytical studies.

Compound Information

Parameter Value Reference

o-[3-[[2-(3,4-
Dimethoxyphenyl)ethyllamino]

Chemical Name propyl]-3,4-dimethoxy-a-(1- N/A
methylethyl-d6)-

benzeneacetonitrile

147158-72-3 (unlabeled S-

CAS Number ) [1]
enantiomer)

Molecular Formula C26H30D6N204 N/A

Molecular Weight ~446.6 g/mol (free base) [2]

Analytical Data
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High-Performance Liquid Chromatography (HPLC)

The following table summarizes a typical HPLC method for the analysis of Verapamil and its

metabolites, which can be adapted for (S)-Nor-Verapamil-d6.

Parameter Typical Value

Column Reversed-phase C18 (5 um, 250 x 4.6 mm)
Acetonitrile and 0.05 M potassium dihydrogen

Mobile Phase phosphate buffer (70:30 v/v), pH 3 with
phosphoric acid

Flow Rate 1.0 mL/min

) Fluorescence (Excitation: 280 nm, Emission:
Detection

320 nm)

Internal Standard

Propranolol

Limit of Detection (LOD)

Approximately 0.030 ng/mL for Norverapamil

Limit of Quantification (LOQ)

Approximately 1.001 ng/mL for Norverapamil

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for the characterization and quantification of (S)-Nor-

Verapamil-dé6.
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Parameter Typical Value
lonization Mode Electrospray lonization (ESI), Positive
Analysis Mode Selected Reaction Monitoring (SRM)

m/z value corresponding to [M+H]* of (S)-Nor-
Precursor lon (Q1) Verapamil-d6

Specific fragment ions for quantification and
Product lon (Q3) confirmation

o Optimized for the specific precursor-product ion
Collision Energy . i
ransition

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction from
Plasma

This protocol describes a common method for extracting Verapamil and its metabolites from a
biological matrix.

e To 1 mL of plasma, add a known amount of internal standard (e.g., Propranolol).

» Alkalinize the plasma sample.

e Add 6 mL of an extraction solvent mixture of n-hexane and isopropanol (97.5:2.5).
» Vortex the mixture for 15 minutes.

o Centrifuge at 3000 x g for 5 minutes to separate the layers.

o Transfer the organic (upper) layer to a clean tube.

o Re-extract the analytes from the organic phase into 500 pL of 0.02 N sulfuric acid.

o After mixing and centrifugation, inject an aliquot of the acidic aqueous phase into the HPLC
system.[3]
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HPLC Method for Quantification

o Equilibrate the HPLC system with the mobile phase at a flow rate of 1.0 mL/min until a stable
baseline is achieved.

 Inject a prepared sample or standard solution onto the column.

» Monitor the column effluent using a fluorescence detector set to an excitation wavelength of
280 nm and an emission wavelength of 320 nm.[3]

e Quantify the analyte based on the peak area ratio relative to the internal standard.

Mandatory Visualizations
Verapamil Signaling Pathway

Verapamil, the parent drug of Nor-Verapamil, primarily acts by blocking L-type calcium
channels.[1][4][5] This action reduces the influx of calcium ions into cardiac and vascular
smooth muscle cells, leading to a decrease in cardiac contractility and vasodilation.[1][4]
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Caption: Verapamil's mechanism of action on L-type calcium channels.

Experimental Workflow for Bioanalytical Quantification

The following diagram illustrates a typical workflow for the quantification of (S)-Nor-Verapamil-

d6 in a biological sample.
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Caption: Workflow for bioanalytical quantification of (S)-Nor-Verapamil-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-Nor-Verapamil-d6 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145003#s-nor-verapamil-d6-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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